5-Chloro-2-nitropyridine
Overview
Description
5-Chloro-2-nitropyridine is an important pyridine derivative and serves as an intermediate for synthesizing bactericides, plant growth regulators, antibiotics, and other medicaments . It is a crystalline powder with a white to very faint yellow color .
Synthesis Analysis
The synthesis of 5-Chloro-2-nitropyridine involves the reaction of 5-chloropyridin-2-amine with concentrated sulfuric acid and hydrogen peroxide at low temperatures. The resulting mixture is stirred for 20 hours at room temperature, followed by recrystallization from ethanol .Molecular Structure Analysis
5-Chloro-2-nitropyridine contains a pyridine ring with a chlorine atom and a nitro group attached. Its molecular formula is C5H3ClN2O2 .Chemical Reactions Analysis
The compound can undergo various reactions, including nucleophilic substitution, reduction, and other transformations. For example, it can react with nucleophiles to form substituted derivatives .Scientific Research Applications
Agricultural Chemical Intermediates
5-Chloro-2-nitropyridine: is an important intermediate in the synthesis of agricultural chemicals. It is used to create compounds that exhibit properties beneficial for plant growth and protection. For instance, it can lead to the development of herbicides and pesticides that target specific pests without harming the crops .
Pharmaceutical Industry
In the pharmaceutical sector, 5-Chloro-2-nitropyridine serves as a precursor for various drugs. It is particularly valuable in synthesizing molecules that have cardiotonic, antiviral, and disinfectant properties. This compound is instrumental in creating medications that can treat arrhythmia and other heart-related conditions .
Organic Synthesis
As an organic synthesis intermediate, 5-Chloro-2-nitropyridine is utilized in laboratory research and chemical production processes. Its reactivity allows for the construction of complex organic molecules, which can be used in further research or as part of larger chemical syntheses .
Material Science
The compound’s molecular structure enables it to be used in material science, particularly in the development of new materials with specific electrical or optical properties. Its ability to form polar materials with different molecular packing motifs makes it a candidate for creating advanced materials with unique characteristics .
Analytical Chemistry
In analytical chemistry, 5-Chloro-2-nitropyridine can be employed as a reagent or a standard for calibrating instruments. Its well-defined properties and stability under various conditions make it suitable for use in high-precision chemical analyses .
Catalysis
5-Chloro-2-nitropyridine: may act as a ligand in catalysis, aiding in the acceleration of chemical reactions. Its structure can bind to metals and other catalysts, potentially leading to more efficient and selective chemical processes .
Environmental Science
This compound can be used in environmental science to study pollution patterns and the degradation of nitroaromatic compounds in the environment. Understanding its behavior can help in assessing the environmental impact of related chemicals .
Crystallography
The unique crystalline structure of 5-Chloro-2-nitropyridine makes it a subject of interest in crystallography. Researchers can explore its non-centrosymmetric space groups and intermolecular interactions, which are essential for the design of crystalline materials with desired properties .
Mechanism of Action
Target of Action
5-Chloro-2-nitropyridine is a chemical compound that primarily targets the respiratory system . It is used as an organic synthesis intermediate and pharmaceutical intermediate, mainly in laboratory research and development processes and chemical production processes .
Mode of Action
It is known that nitro compounds like 5-chloro-2-nitropyridine can undergo nucleophilic substitution reactions . These reactions involve the replacement of a leaving group (in this case, the nitro group) by a nucleophile, leading to the formation of new chemical entities.
Pharmacokinetics
Its physical properties such as melting point (119-123℃), boiling point (2753±200 °C), and density (1489±006 g/cm3) suggest that it is a stable compound under normal conditions . These properties may influence its pharmacokinetic behavior, including its absorption, distribution, metabolism, and excretion in the body.
Action Environment
The action of 5-Chloro-2-nitropyridine can be influenced by various environmental factors. For instance, its stability and reactivity can be affected by temperature, pH, and the presence of other chemical entities. It is also worth noting that it is classified as a hazardous compound, with safety warnings for oral acute toxicity, skin irritation, eye damage, specific target organ toxicity, and environmental hazards .
Future Directions
properties
IUPAC Name |
5-chloro-2-nitropyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3ClN2O2/c6-4-1-2-5(7-3-4)8(9)10/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YUBHMOQVHOODEI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1Cl)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90293525 |
Source
|
| Record name | 5-Chloro-2-nitropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90293525 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.54 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-2-nitropyridine | |
CAS RN |
52092-47-4 |
Source
|
| Record name | 52092-47-4 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=90388 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 5-Chloro-2-nitropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90293525 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-chloro-2-nitropyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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